[(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol

• IUPAC Name: [(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C19H27N3O4S/c1-26-10-11-27(24,25)19-20-12-18(14-21-9-5-8-17(21)15-23)22(19)13-16-6-3-2-4-7-16/h2-4,6-7,12,17,23H,5,8-11,13-15H2,1H3/t17-/m0/s1
• InChI Key: BHAHOKQZAQYHJC-KRWDZBQOSA-N
• Canonical SMILES: COCCS(=O)(=O)C1=NC=C(N1CC2=CC=CC=C2)CN3CCCC3CO
• Isomeric SMILES: COCCS(=O)(=O)C1=NC=C(N1CC2=CC=CC=C2)CN3CCC[C@H]3CO
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

[(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol is a complex organic compound featuring a pyrrolidine ring, an imidazole ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol involves multiple steps, typically starting with the preparation of the imidazole ring. Recent advances in the synthesis of imidazoles have highlighted the importance of regiocontrolled synthesis, which ensures the correct substitution patterns around the ring . The pyrrolidine ring is then introduced through a series of reactions involving nucleophilic substitution and reduction.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, including the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity. The reaction conditions would be carefully controlled to minimize by-products and ensure the desired stereochemistry.

Chemical Reactions Analysis

Types of Reactions

[(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to a carboxylic acid.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The benzyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methanol group would yield a carboxylic acid, while substitution of the benzyl group could introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

[(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which [(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol exerts its effects involves interactions with specific molecular targets. The imidazole ring can interact with enzymes and receptors, modulating their activity. The compound’s unique structure allows it to fit into binding sites with high specificity, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole derivatives: Known for their wide range of biological activities.

Pyrrolidine derivatives: Used in drug discovery for their versatile scaffold.

Indole derivatives: Studied for their diverse biological and clinical applications.

Uniqueness

[(2S)-1-[[3-benzyl-2-(2-methoxyethylsulfonyl)imidazol-4-yl]methyl]pyrrolidin-2-yl]methanol is unique due to its combination of functional groups and rings, which confer specific chemical and biological properties